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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969 Get Quote

Proper disposal of 2-(Diisopropylamino)ethanol is critical due to its hazardous properties.

This guide provides comprehensive procedures for researchers, scientists, and drug

development professionals to safely manage and dispose of this chemical, ensuring

compliance with safety regulations and minimizing environmental impact.

Hazard Identification
2-(Diisopropylamino)ethanol is classified as a hazardous substance requiring careful

handling at all times. It is a combustible liquid that is harmful if swallowed and toxic upon

inhalation or contact with skin.[1][2][3] Furthermore, it can cause severe skin burns and eye

damage.[1][2] The substance is also categorized as corrosive.[4]

Summary of Hazard Classifications:
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Hazard Classification Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin corrosion/irritation Category 1B
H314: Causes severe skin

burns and eye damage

Corrosivity -
EPA Hazardous Waste

Number D002

Personal Protective Equipment (PPE)
To ensure personal safety when handling 2-(Diisopropylamino)ethanol, the following

personal protective equipment is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[5]

Skin Protection: Use chemically resistant gloves and wear fire/flame resistant and

impervious clothing that covers the entire body.[1][2][5]

Respiratory Protection: In areas with inadequate ventilation or where exposure limits may be

exceeded, a full-face respirator with an appropriate cartridge is necessary.[5]

Safe Handling and Storage Procedures
Proper handling and storage are essential to prevent accidents and exposure.

Handling:

Always work in a well-ventilated area, preferably a chemical fume hood.[1][5]

Avoid all personal contact, including the inhalation of vapors or mists.[1][2]
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Keep the chemical away from sources of ignition such as heat, sparks, and open flames.[1]

[2]

Prevent the buildup of electrostatic charge.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed and sealed.[1][2]

Any containers that have been opened must be carefully resealed and kept upright to

prevent leakage.[1][2]

Store locked up.[1][5]

Avoid storing near incompatible materials such as oxidizing agents and acids.[1]

Spill Response Procedure
In the event of a spill, immediate and appropriate action must be taken to contain the chemical

and prevent exposure.

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition from the area.[1][5]

Personal Protection: Don appropriate PPE, including respiratory protection, before entering

the spill area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[1][2]
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Cleanup: For liquid spills, contain and absorb the spill with sand, earth, or an inert, non-

combustible material.[4] Collect the material using an electrically protected vacuum cleaner

or by wet-brushing.[1][2]

Disposal: Place the collected waste into a suitable, closed, and properly labeled container for

disposal.[1][2]

Proper Disposal Procedures
2-(Diisopropylamino)ethanol must be disposed of as hazardous waste.[4] Under no

circumstances should it be disposed of down the drain or in regular trash.[5][6]

Step-by-Step Disposal Protocol:

Professional Disposal Service: The primary method of disposal is to contact a licensed

professional waste disposal service.[1][2] These services are equipped to handle and treat

hazardous chemicals in accordance with federal, state, and local regulations.[4]

Incineration: This material may be burned in a chemical incinerator that is equipped with an

afterburner and a scrubber to neutralize harmful combustion byproducts.[2]

Waste Classification: This chemical is classified under EPA hazardous waste number D002

for its corrosive properties.[4]

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[2]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1][2]

Waste Collection and Container Management
Containers: Collect waste 2-(Diisopropylamino)ethanol in suitable, closed containers that

are properly labeled as hazardous waste.[1][7] The containers must be in good condition,

leak-proof, and made of a compatible material (e.g., avoid aluminum and galvanized

containers).[4][8]
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Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the

chemical name "2-(Diisopropylamino)ethanol".

Storage of Waste: Store waste containers in a designated satellite accumulation area.[8]

Keep containers closed except when adding waste.[6]

Below is a workflow diagram illustrating the decision-making process for the disposal of 2-
(Diisopropylamino)ethanol.
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Start: 2-(Diisopropylamino)ethanol Waste Generated

Is there a spill?

Assess Waste Type
(Unused Product, Contaminated Material, Empty Container)

Package in a designated, sealed, and labeled hazardous waste container.

Store in a designated Satellite Accumulation Area away from incompatibles.

Contact Environmental Health & Safety (EHS) or licensed waste disposal service.

Arrange for professional pickup and transport.

Final Disposal at an approved facility (e.g., incineration).

No

Follow Spill Response Procedure.

Yes

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Diisopropylamino)ethanol.
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Transportation for Disposal
When transporting 2-(Diisopropylamino)ethanol for disposal, it must be classified and labeled

according to transportation regulations.

DOT (US) and IMDG Transportation Information:[1]

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT (US) 2922

Corrosive liquids,

toxic, n.o.s. (2-

Diisopropylamino

ethanol)

8 (6.1) II

IMDG 2922

CORROSIVE

LIQUID, TOXIC,

N.O.S. (2-

Diisopropylamino

ethanol)

8 (6.1) II

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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